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Compound of Interest

Compound Name:
4-Chloro-2-(chloromethyl)-1-

iodobenzene

Cat. No.: B1373888 Get Quote

Disclaimer: A specific Material Safety Data Sheet (MSDS) for 4-Chloro-2-(chloromethyl)-1-
iodobenzene was not publicly available at the time of this writing. This document is a

comprehensive technical guide synthesized from the safety data of structurally similar

compounds. The information herein is intended for researchers, scientists, and drug

development professionals to foster an understanding of the potential hazards and safe

handling procedures associated with this class of chemicals. All data should be treated as

representative and not as a direct substitute for a substance-specific MSDS provided by a

chemical supplier.

Chemical Identification and Properties
This guide compiles data from several related halogenated benzene derivatives to provide a

safety and handling profile. The primary analogues referenced include isomers and compounds

with similar functional groups.

Table 1: Chemical Identification of 4-Chloro-2-(chloromethyl)-1-iodobenzene and Its Analogs
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Compound Name CAS Number Molecular Formula
Molecular Weight (
g/mol )

4-Chloro-2-

(chloromethyl)-1-

iodobenzene

N/A C₇H₅Cl₂I ~286.93

4-Chloro-1-

(chloromethyl)-2-

iodobenzene

882689-32-9 C₇H₅Cl₂I 271.92 (Calculated)[1]

4-Bromo-2-

(chloromethyl)-1-

iodobenzene

1261817-10-0 C₇H₅BrClI 331.37[2]

1-(Chloromethyl)-2-

iodobenzene
59473-45-9 C₇H₆ClI Not Specified

4-Chloro-2-iodo-1-

methylbenzene
33184-48-4 C₇H₆ClI 252.48[3]

Table 2: Physical and Chemical Properties of Related Compounds
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Property
1-Chloro-4-
iodobenzene (CAS
637-87-6)

Chlorobenzene
(CAS 108-90-7)

Notes

Appearance Light cream solid[4] Colorless liquid[5]

The target compound

is likely to be a solid at

room temperature.

Odor Odorless[4] Almond-like[5]
Odor may vary based

on impurities.

Melting Point 52 - 55 °C[4] -45.6 °C[5] ---

Boiling Point
226 - 227 °C @ 760

mmHg[4]
132 °C[5] ---

Flash Point 108 °C[4]
29.44 °C (Closed

Cup)[5]

The target compound

is expected to be

combustible.[6]

Solubility Insoluble in water.[7]
Soluble in methanol,

diethyl ether.[5]

Low water solubility is

expected.

Vapor Density
Not Applicable (Solid)

[4]
3.88 (Air = 1)[5] ---

Specific Gravity No data available 1.1058 (Water = 1)[5] ---

Hazard Identification and Classification
Based on GHS classifications of analogous compounds, 4-Chloro-2-(chloromethyl)-1-
iodobenzene is anticipated to be a hazardous substance. The presence of chloro,

iodobenzene, and particularly the reactive chloromethyl group suggests significant potential for

irritation, toxicity, and corrosive action.[1]

Table 3: GHS Hazard Classifications for Analogous Compounds
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Hazard Class
GHS Classification & Statements
(Representative)

Acute Toxicity (Oral, Dermal, Inhalation)

Warning/Danger: Harmful if swallowed (H302),

Harmful in contact with skin (H312), Harmful if

inhaled (H332).[8] Some analogs are classified

as fatal in contact with skin (H310).

Skin Corrosion/Irritation

Danger/Warning: Causes severe skin burns and

eye damage (H314).[9][10] Causes skin irritation

(H315).[3] May cause an allergic skin reaction

(H317).

Serious Eye Damage/Irritation

Danger/Warning: Causes serious eye damage

(H318).[10] Causes serious eye irritation

(H319).[3]

Specific Target Organ Toxicity (Single)
Warning: May cause respiratory irritation

(H335).[3][10]

Aquatic Hazard
Warning: Very toxic to aquatic life with long

lasting effects (H410).[6]

Experimental Protocols
Detailed experimental protocols for the toxicological and physical hazard testing of these

specific compounds are not available in the summarized safety data sheets. However, these

values are typically determined using standardized methodologies, such as those established

by the Organisation for Economic Co-operation and Development (OECD) Guidelines for the

Testing of Chemicals.

For instance, acute toxicity is often evaluated via studies like:

OECD 420: Acute Oral Toxicity - Fixed Dose Procedure

OECD 402: Acute Dermal Toxicity

OECD 403: Acute Inhalation Toxicity
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Skin and eye irritation/corrosion are typically assessed using:

OECD 404: Acute Dermal Irritation/Corrosion

OECD 405: Acute Eye Irritation/Corrosion

Professionals seeking to replicate or validate these findings should consult the full, substance-

specific regulatory filings, which would contain detailed experimental reports.

Handling, Storage, and Emergency Procedures
Safe handling and storage are paramount for minimizing risk. The following protocols are

synthesized from recommendations for analogous compounds.

Exposure Controls and Personal Protection
Engineering Controls: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood. Eyewash stations and safety showers must be readily accessible.[11]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear chemically resistant gloves (e.g., Butyl rubber) and protective

clothing to prevent skin contact.[11]

Respiratory Protection: If dust or vapors are generated, use a NIOSH/MSHA-approved

respirator with an appropriate cartridge for organic vapors.[11]

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust or vapors.[11]

Wash thoroughly after handling.[4]

Storage: Store in a cool, dry, well-ventilated place away from direct sunlight and incompatible

materials such as strong oxidizing agents.[11][12] Keep containers tightly closed.[11] Store

locked up.
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First Aid Measures
The following diagram outlines a logical workflow for first aid response to an exposure event.

Exposure Event

Immediate Actions

Medical Response

Exposure Occurs

Inhalation:
Move to fresh air. If not breathing,

give artificial respiration.

Inhaled

Skin Contact:
Immediately remove contaminated clothing.

Wash with soap and water for 15+ min.

Skin/Clothing

Eye Contact:
Rinse with water for 15+ min.

Remove contact lenses if possible.

Eyes

Ingestion:
Do NOT induce vomiting.
Rinse mouth with water.

Swallowed

Seek Immediate Medical Attention
Show SDS to the doctor.

Click to download full resolution via product page

First aid response workflow for chemical exposure.

Accidental Release Measures
The following diagram illustrates a standard procedure for responding to a chemical spill.
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Spill Detected

Evacuate Personnel
Ensure Adequate Ventilation

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill
Use inert absorbent material

(e.g., sand, earth)

Collect Material
Sweep or shovel into suitable,
closed containers for disposal

Clean Area
Wash spill site after material

pickup is complete

Dispose of Waste
Contact licensed professional waste

disposal service

Click to download full resolution via product page

General workflow for chemical spill response.

Stability and Reactivity
Reactivity: The chloromethyl group provides a reactive site for nucleophilic substitution.[1]

Chemical Stability: Stable under recommended storage conditions.
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Conditions to Avoid: Heat, flames, sparks, and exposure to direct sunlight.[12]

Incompatible Materials: Strong oxidizing agents.[4]

Hazardous Decomposition Products: Thermal decomposition may produce toxic fumes,

including carbon monoxide, carbon dioxide, hydrogen chloride gas, and hydrogen iodide.[4]

Toxicological and Ecological Information
Toxicological Information: The toxicological properties have not been thoroughly investigated

for most of these specific compounds.[13] However, based on the hazard classifications,

they are presumed to be harmful or toxic via oral, dermal, and inhalation routes. The primary

health effects are severe irritation or burns to the skin, eyes, and respiratory tract.[10]

Ecological Information: Many halogenated benzene compounds are very toxic to aquatic life,

and some have long-lasting effects.[6] It is strongly advised not to let this chemical enter the

environment.[6] Spills should be prevented from entering drains or water courses.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-1-chloro-2-iodobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-1-chloro-2-iodobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-iodobenzotrifluoride
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-iodobenzotrifluoride
https://pubchem.ncbi.nlm.nih.gov/compound/1-_Chloromethyl_-2-iodobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-_Chloromethyl_-2-iodobenzene
https://pim-resources.coleparmer.com/sds/10581.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1344030&productDescription=12-DICHLRO-4-IODOBNZENE+9+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.capotchem.cn/doc/viewmsds_1261817-10-0.html
https://www.benchchem.com/product/b1373888#4-chloro-2-chloromethyl-1-iodobenzene-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1373888#4-chloro-2-chloromethyl-1-iodobenzene-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1373888#4-chloro-2-chloromethyl-1-iodobenzene-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1373888#4-chloro-2-chloromethyl-1-iodobenzene-material-safety-data-sheet-msds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1373888?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1373888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

